Cas no 23905-80-8 (4-hydrazinyl-6-methoxypyrimidine)

• Product Name: 4-hydrazinyl-6-methoxypyrimidine
• CAS No: 23905-80-8
• MF: C₅H₈N₄O
• MW: 140.143219947815
• MDL: MFCD09863255
• CID: 1020928
• PubChem ID: 19912999
• Update Time: 2025-05-19

4-hydrazinyl-6-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-methoxy-, hydrazone (9CI)
• 4-hydrazinyl-6-methoxypyrimidine
• CS-0244347
• 23905-80-8
• SB57090
• EN300-275886
• AKOS006313594
• SCHEMBL9685860

• MDL： MFCD09863255
• Inchi： 1S/C5H8N4O/c1-10-5-2-4(9-6)7-3-8-5/h2-3H,6H2,1H3,(H,7,8,9)
• InChI Key： IEVYUPUJSDLOID-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=NC=N1)NN

Computed Properties

• Exact Mass: 140.06981089g/mol
• Monoisotopic Mass: 140.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-hydrazinyl-6-methoxypyrimidine

Introduction to 4-hydrazinyl-6-methoxypyrimidine (CAS No. 23905-80-8) in Modern Pharmaceutical Research

4-hydrazinyl-6-methoxypyrimidine, identified by its Chemical Abstracts Service (CAS) number 23905-80-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a structural motif widely recognized for its biological activity and therapeutic potential. The presence of both a hydrazine moiety and a methoxy group in its molecular framework imparts unique reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 4-hydrazinyl-6-methoxypyrimidine contribute to its versatility in synthetic chemistry. The hydrazine group can participate in various chemical transformations, including condensation reactions with carbonyl compounds to form hydrazones, which are pivotal intermediates in drug synthesis. Additionally, the methoxy group enhances the compound's solubility and stability, facilitating its use in both laboratory-scale reactions and industrial applications. These properties have positioned 4-hydrazinyl-6-methoxypyrimidine as a key intermediate in the synthesis of pharmaceutical agents targeting diverse diseases.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyrimidine derivatives for their antimicrobial, anticancer, and anti-inflammatory properties. Among these derivatives, 4-hydrazinyl-6-methoxypyrimidine has been extensively studied for its potential therapeutic applications. Research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, studies have demonstrated its ability to modulate kinases and other signaling molecules, which are crucial in cancer progression and inflammatory responses.

One of the most compelling aspects of 4-hydrazinyl-6-methoxypyrimidine is its role as a precursor in the synthesis of small-molecule inhibitors. These inhibitors have shown promise in preclinical studies as candidates for treating conditions such as chronic inflammatory disorders and solid tumors. The hydrazine functionality allows for further derivatization, enabling chemists to fine-tune the pharmacological profile of the resulting compounds. This adaptability has made 4-hydrazinyl-6-methoxypyrimidine a preferred building block for medicinal chemists seeking to develop next-generation therapeutics.

The methoxy group in 4-hydrazinyl-6-methoxypyrimidine also contributes to its biological relevance by influencing metabolic stability and bioavailability. This feature is particularly important in drug design, where optimizing pharmacokinetic parameters is essential for therapeutic efficacy. By incorporating this moiety, researchers can enhance the compound's interaction with biological targets while minimizing unwanted side effects. Such considerations underscore the importance of structural functionality in determining the clinical utility of pharmaceutical agents.

Recent advancements in computational chemistry have further highlighted the potential of 4-hydrazinyl-6-methoxypyrimidine as a drug candidate. Molecular modeling studies have revealed its binding affinity to specific protein targets, providing insights into its mechanism of action. These simulations have guided experimental efforts, enabling more targeted modifications to improve potency and selectivity. The integration of computational methods with traditional synthetic approaches has accelerated the discovery process, bringing us closer to identifying novel therapeutics derived from this compound.

The therapeutic landscape continues to evolve with new research uncovering additional applications for 4-hydrazinyl-6-methoxypyrimidine. Emerging studies suggest its potential role in neurodegenerative diseases, where modulation of pyrimidine-based compounds has shown promise in alleviating symptoms associated with conditions like Alzheimer's disease. Furthermore, its anti-viral properties are being explored, with preliminary data indicating efficacy against certain viral strains through inhibition of replication mechanisms.

Industrial-scale production of 4-hydrazinyl-6-methoxypyrimidine has also seen advancements, ensuring consistent quality and supply for research and commercial purposes. Innovations in synthetic methodologies have improved yield and purity, making it more feasible for large-scale applications. These developments underscore the compound's significance not only in academic research but also in industrial pharmaceutical manufacturing.

The safety profile of 4-hydrazinyl-6-methoxypyrimidine remains a critical consideration throughout its development and application. While preliminary studies suggest low toxicity at moderate doses, further research is necessary to fully understand its long-term effects. Regulatory agencies require comprehensive toxicological assessments before approving new drug candidates derived from this compound. Such evaluations ensure that therapeutic benefits outweigh potential risks, safeguarding patient health and well-being.

In conclusion,4-hydrazinyl-6-methoxypyrimidine (CAS No. 23905-80-8) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features enable versatile chemical modifications, making it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research progresses,4-hydrazinyl-6-methoxypyrimidine is poised to play an increasingly important role in advancing therapeutic strategies across multiple medical disciplines.